2-(2-Fluorophenyl)-3-phenylpropanenitrile

• IUPAC Name: 2-(2-fluorophenyl)-3-phenylpropanenitrile
• InChI: InChI=1S/C15H12FN/c16-15-9-5-4-8-14(15)13(11-17)10-12-6-2-1-3-7-12/h1-9,13H,10H2
• InChI Key: TYRGUPVRDHNANS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C#N)C2=CC=CC=C2F
• Molecular Formula: C15H12FN
• Molecular Weight: 225.26 g/mol

Description

Physical And Chemical Properties Analysis

• Refractive Index : n20/D 1.511 (lit.) .

Synthesis routes and methods

Procedure details

A solution of 2-(2-fluorophenyl)acetonitrile (2.1 g, 15.5 mol) in tetrahydrofuran (50 ml) and hexane (20 ml) was treated with n-butyl lithium (6.2 ml, 15.5 mol) at −78° C. The mixture was stirred at −78° C. for one hour. A solution of benzyl magnesium bromide (2.02 ml, 17.05 mmol) in hexane (10 ml) was added at −78° C. The mixture was stirred at −78° C. for two hours, then warmed to room temperature and stirred at room temperature overnight. The mixture was quenched with water and extracted in ether. The combined organic layers were washed with brine, dried with magnesium sulfate then filtered and evaporated. Purification by MPLC with 3 to 5% MeOH:CH2Cl2 afforded 2-(2-fluorophenyl)-3-phenylpropanenitrile, (Intermediate 11), (3.4 g).